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Compound of Interest

Compound Name: 2002-G12

Cat. No.: B3340235 Get Quote

In the realm of scientific research and drug development, the cross-validation of a compound's

activity across independent studies is a critical step in establishing its therapeutic potential and

mechanism of action. This guide endeavors to provide a comparative analysis of a purported

entity designated "2002-G12." However, an extensive search of publicly available scientific

literature and databases did not yield a specific compound or molecule with this identifier.

The search results predominantly point towards research related to the G12 family of

heterotrimeric G proteins, specifically Gα12 and Gα13, with "2002" likely referencing the

publication year of significant studies in this area. Notably, a 2002 publication by Meigs et al.

explored the role of Gα12 in cell migration. It is possible that "2002-G12" is an internal

designation for a compound from a specific research institution or company that has not been

disclosed publicly, or it may be a misinterpretation of existing literature.

Given the absence of a defined chemical entity "2002-G12," this guide will instead focus on the

broader context of the G12 signaling pathway, which is a subject of ongoing research for

therapeutic intervention.

The G12/13 Signaling Pathway: A Hub for Cellular
Regulation
The G12 subfamily of G proteins, consisting of Gα12 and Gα13, are key signal transducers that

couple G protein-coupled receptors (GPCRs) to downstream effector proteins.[1] These
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pathways are integral to a multitude of physiological and pathological processes, including cell

proliferation, differentiation, and migration.[1]

Activation of G12/13 proteins by GPCRs leads to the stimulation of Rho guanine nucleotide

exchange factors (RhoGEFs), which in turn activate the small GTPase RhoA.[2] Activated

RhoA influences a variety of downstream effectors, leading to cytoskeletal rearrangements and

changes in gene expression. The G12/13 signaling pathway is known to engage in crosstalk

with other signaling cascades, highlighting its complexity and importance in cellular

homeostasis.[2]

Below is a diagram illustrating the canonical G12/13 signaling pathway.
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Caption: The G12/13 signaling cascade.

A Call for Clarification
To provide a meaningful comparison guide with quantitative data and detailed experimental

protocols as requested, further information is required to accurately identify "2002-G12."

Researchers, scientists, and drug development professionals who have information regarding a

specific molecule with this identifier are encouraged to provide additional details, such as:

Chemical Structure or Class: The chemical nature of the compound.

Original Publication: The primary research article describing its discovery and activity.
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Therapeutic Target: The intended biological target of the compound.

Without this essential information, a direct cross-validation and comparative analysis remains

speculative. The scientific community thrives on transparency and precise communication, and

a clear identification of research compounds is paramount for independent verification and

advancement of knowledge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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